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Introduction and Application Notes

Calcium lignosulfonate, a byproduct of the sulfite pulping process of wood, is a versatile and
cost-effective excipient used extensively in agrochemical formulations. It is an amorphous,
water-soluble, brown powder that serves multiple functions in pesticide products, primarily due
to its properties as an anionic polyelectrolyte.[1][2] Its natural origin, biodegradability, and non-
toxic profile make it an environmentally friendly choice suitable for conventional and organic
farming applications.[3]

The primary roles of calcium lignosulfonate in pesticide formulations include:

» Dispersing Agent: In both liquid and solid formulations, pesticide active ingredients (Als) exist
as fine particles. Calcium lignosulfonate adsorbs onto the surface of these particles,
imparting a negative charge. This causes the patrticles to repel each other, preventing them
from agglomerating or clumping together, which ensures a uniform and stable suspension.[4]
[5] This is critical for formulation types like Suspension Concentrates (SC) and Wettable
Powders (WP).

o Wetting Agent: It reduces the surface tension between the pesticide powder and water,
allowing the powder to be readily incorporated into the spray tank and form a suspension.[3]
[6] This is a key performance indicator for Wettable Powders.
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» Binder: In granular or powdered formulations, calcium lignosulfonate acts as a binder,
improving the physical integrity of granules and reducing dust formation.[7] This enhances
handler safety and ensures accurate application.

o Emulsifier: While not its primary function, it can contribute to the stability of oil-in-water
emulsions.[2]

By improving the physical stability and application properties of pesticides, calcium
lignosulfonate enhances their biological efficacy and provides a more consistent performance
in the field.[3]

Pesticide Formulation Protocols

The following protocols are provided as general guidelines. The exact percentages of each
component will vary depending on the specific active ingredient, its physical properties, and the
desired final product characteristics. Optimization is typically required for each new formulation.

Protocol 1: Wettable Powder (WP) Formulation

Wettable powders are dry formulations designed to be mixed with water to form a sprayable
suspension.[8][9] Constant agitation is required in the spray tank to keep the particles
suspended.[10]

1. Objective: To prepare a stable, effective Wettable Powder formulation containing 50% of a
solid, water-insoluble active ingredient.

2. Materials & Equipment:

o Active Ingredient (Al): e.g., a fungicide or insecticide (solid, technical grade)
e Calcium Lignosulfonate (Dispersing Agent)

» Anionic Wetting Agent (e.g., Sodium Lauryl Sulfate)

 Inert Carrier/Filler (e.g., Kaolin clay, Silica)

o Air Mill or Hammer Mill
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e Ribbon or V-type Blender
3. Formulation Procedure:

o Pre-milling: Reduce the particle size of the technical Active Ingredient using an appropriate
mill. The target particle size is typically in the range of 5-15 pm.

e Pre-blending: In a separate container, thoroughly mix the dispersing agent (Calcium
Lignosulfonate), wetting agent, and a portion of the inert carrier.

e Final Blending: Add the milled Active Ingredient and the remaining inert carrier to the pre-
blended excipients in a ribbon or V-type blender.

e Homogenization: Blend the components until a uniform, free-flowing powder is achieved. The
blending time will depend on the equipment and batch size but is typically 15-30 minutes.

o Milling (Optional): If the initial Al milling was insufficient, the final blended formulation can be
passed through an air mill to ensure homogeneity and the desired particle size distribution.

o Packaging: Package the final product in moisture-proof containers.

Data Presentation: Example Wettable Powder (WP) Composition

Typical Example

Component Function Concentration (% Concentration (%
wiw) wiw)

Active Ingredient Pesticide 10 - 80% 50.0%

Calcium _ _

) Dispersing Agent 2-10% 5.0%[11]

Lignosulfonate

Wetting Agent Wetting 1-5% 2.0%

Inert Carrier/Filler Diluent / Flow Aid To 100% 43.0%

Protocol 2: Suspension Concentrate (SC) Formulation
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Suspension Concentrates (also known as flowables) are stable dispersions of solid active
ingredients in a liquid, typically water.[7] They are advantageous due to the absence of dust
and ease of handling.[2]

1. Objective: To prepare a stable, fluid Suspension Concentrate formulation containing 40%
(w/v) of a solid, water-insoluble active ingredient.

2. Materials & Equipment:

o Active Ingredient (Al): (solid, technical grade)
e Calcium Lignosulfonate (Dispersing Agent)
o Wetting Agent

o Antifreeze Agent (e.g., Propylene Glycol)

» Thickening Agent (e.g., Xanthan Gum)

» Antifoam Agent (e.g., Silicone-based)

» Preservative

» Deionized Water

e High-shear mixer

o Bead Mill (horizontal or vertical)

3. Formulation Procedure:

o Prepare Aqueous Phase: In a mixing vessel, combine deionized water, the antifreeze agent,
wetting agent, antifoam agent, and Calcium Lignosulfonate. Mix until all components are fully
dissolved.

o Create Mill Base: While mixing the aqueous phase at high speed, slowly add the solid Active
Ingredient powder. Continue mixing until a homogenous slurry (the "mill base") is formed.
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o Wet Milling: Pass the mill base through a bead mill to reduce the particle size of the active

ingredient. The target is a mean particle size of <5 um with a D90 < 10 um.[12][13] Monitor

the particle size distribution periodically during milling. Milling time can range from 30 to 90

minutes depending on the Al and equipment.[14]

o Prepare Thickener Gel: In a separate vessel, slowly disperse the thickening agent (Xanthan

Gum) into a portion of water under shear to form a vortex, avoiding clumps. Allow it to

hydrate fully to form a smooth gel.

o Final Formulation: Transfer the milled slurry to a final mixing tank. While stirring gently, add

the pre-hydrated thickener gel, the preservative, and any remaining water to adjust to the

final volume.

o Deaeration: Continue to mix at a slow speed until the formulation is uniform and any

entrapped air has been removed.

o Packaging: Package in appropriate sealed containers.

Data Presentation: Example Suspension Concentrate (SC) Composition

Typical Concentration (%

Component Function
wiw)
Active Ingredient Pesticide 20 - 50%
Calcium Lignosulfonate Dispersing Agent 2-8%
Wetting Agent Wetting/Dispersion Aid 1-5%
Antifreeze Agent Freeze-point depression 5-10%
) ) Rheology modifier / Anti-
Thickening Agent ] 0.1-0.5%
settling
Antifoam Agent Processing aid / Tank-mix aid 0.1-1.0%
Preservative Microbial control 0.1-0.5%
Water Carrier To 100%
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Experimental Protocols for Formulation Evaluation

The following are key experiments to assess the quality and stability of the prepared

formulations, based on internationally recognized CIPAC methods.[1]

Experiment 1: Determination of Suspensibility (CIPAC
MT 184)

This test evaluates the ability of a formulation to remain in a stable suspension after dilution in

water.

e Principle: A suspension of a known concentration is prepared in a measuring cylinder and
allowed to stand for a set period (e.g., 30 minutes). The top 9/10ths of the liquid are
removed, and the amount of active ingredient remaining in the bottom 1/10th is determined.
From this, the percentage of Al still in suspension is calculated.[3][15]

Procedure:

o Prepare 250 mL of the pesticide dilution in a measuring cylinder using CIPAC Standard
Water D at the highest recommended application rate.

o Invert the cylinder 30 times and place it in a constant temperature bath (e.g., 30 £ 1 °C) for
30 minutes.

o After 30 minutes, carefully remove the cylinder. Using a suction tube, draw off the top 225
mL (9/10ths) of the suspension over 10-15 seconds.

o Transfer the remaining 25 mL (1/10th) and any sediment to a 250 mL volumetric flask.

o Assay the contents of the flask for the active ingredient using a suitable analytical method
(e.g., HPLC).

o Calculate the suspensibility using the formula: Suspensibility (%) =111 *((c-q)/c)
where: ¢ = mass of Al in the initial sample taken q = mass of Al found in the bottom 1/10th

Experiment 2: Wettability Test (CIPAC MT 53.3)
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This test measures the time it takes for a wettable powder to become completely wetted when
dropped into water.

 Principle: A specified amount of powder is dropped onto the surface of water in a beaker. The
time required for the powder to sink and become completely wet is recorded.[16]

e Procedure:
o Add 100 mL of CIPAC Standard Water D to a 250 mL beaker.
o Weigh out a specified amount of the WP sample (e.g., 5 g).
o Drop the sample from a height of 10 cm onto the center of the water surface.
o Start a stopwatch immediately.

o Record the time in seconds for the powder to become completely submerged and wet
without swirling.

o A good quality WP should have a wetting time of less than 1 minute.

Experiment 3: Particle Size Distribution Analysis

This is critical for SC formulations to ensure stability and biological efficacy.[5]

o Principle: Laser diffraction is used to measure the size distribution of particles in the
formulation. A laser beam is passed through a dispersed sample, and the scattered light
pattern is measured by detectors. The angle and intensity of the scattered light are related to
the particle size.[12]

e Procedure:

o

Prepare the sample for analysis by diluting the SC formulation in water to an appropriate
obscuration level for the instrument.

o

Use the instrument's software to measure the particle size distribution.

[¢]

Record key parameters:
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= D(v, 0.5) or Dv50: The median particle size (50% of particles are smaller than this

value).

= D(v, 0.9) or Dv90: 90% of the particle volume is contained in particles smaller than this

value. This value is critical for identifying oversized particles that could cause nozzle

blockage.

o The ideal distribution is a narrow, monomodal curve with a mean size between 3-5

microns and a Dv90 below 10 microns.[13]

Data Presentation: Summary of Quality Control Parameters

. Acceptance
Parameter Formulation Type Method .
Criteria
Suspensibility WP, SC CIPAC MT 184 > 80% after 30 min
Wetting Time WP CIPAC MT 53.3 < 60 seconds
Persistent Foam WP, SC CIPAC MT 47.3 < 60 mL after 1 min
< 2% retained on 75
Wet Sieve Test WP, SC CIPAC MT 185 _
um sieve
Particle Size (Dv90) SC Laser Diffraction <10 pm
pH WP, SC CIPAC MT 75.3 Typically 5 -9
Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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